molecular formula C19H17N3O4S B2599640 N-(5-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1,3,4-oxadiazol-2-yl)-3-(phenylthio)propanamide CAS No. 887873-97-4

N-(5-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1,3,4-oxadiazol-2-yl)-3-(phenylthio)propanamide

Cat. No.: B2599640
CAS No.: 887873-97-4
M. Wt: 383.42
InChI Key: HZUNQNHOCSGMAK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(5-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1,3,4-oxadiazol-2-yl)-3-(phenylthio)propanamide is a useful research compound. Its molecular formula is C19H17N3O4S and its molecular weight is 383.42. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Polymer Synthesis

In the realm of polymer science, derivatives of dihydrobenzo[b][1,4]dioxin and oxadiazol compounds have been synthesized and characterized for their potential applications. Qi et al. (2009) explored the synthesis and properties of polybenzoxazine with a phenylnitrile functional group, demonstrating improved thermal stability and mechanical properties, indicating potential applications in advanced material science Qi et al., 2009.

Herbicidal Activity

Compounds containing the oxadiazol moiety have been investigated for their herbicidal efficacy. Liu and Shi (2014) reported the synthesis of novel 2-aroxy-propanamides containing pyrimidine and 1,3,4-thiadiazole rings, demonstrating moderate to good selective herbicidal activity, suggesting their potential use in agricultural chemistry Liu & Shi, 2014.

Lipoxygenase Inhibition

Aziz‐ur‐Rehman et al. (2016) synthesized new N-(5-chloro-2-methoxyphenyl)-4-(5-substituted-1,3,4-oxadiazol-2-ylthio)butanamide derivatives, showing moderate lipoxygenase inhibitory activities. This property is significant for the development of anti-inflammatory drugs, as lipoxygenase plays a crucial role in the inflammatory process Aziz‐ur‐Rehman et al., 2016.

Antibacterial Properties

Research into N-substituted-N-(2,3-Dihydro-[1,4]benzodioxin-6-yl)-4-acetamidobenzenesulfonamides has highlighted their value as potent antibacterial agents. Abbasi et al. (2016) discovered that these compounds exhibited significant therapeutic potential against various Gram-negative and Gram-positive bacterial strains, underlining their promise in addressing antibiotic resistance challenges Abbasi et al., 2016.

Properties

IUPAC Name

N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-3-phenylsulfanylpropanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H17N3O4S/c23-17(8-11-27-14-4-2-1-3-5-14)20-19-22-21-18(26-19)13-6-7-15-16(12-13)25-10-9-24-15/h1-7,12H,8-11H2,(H,20,22,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HZUNQNHOCSGMAK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COC2=C(O1)C=CC(=C2)C3=NN=C(O3)NC(=O)CCSC4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H17N3O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

383.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.